Cas no 1196465-02-7 (Galactostatin Bisulfite Adduct)

• Product Name: Galactostatin Bisulfite Adduct
• CAS No: 1196465-02-7
• MF: C₆H₁₃NO₇S
• MW: 243.234921216965
• CID: 824439
• Update Time: 2026-04-29

Galactostatin Bisulfite Adduct Chemical and Physical Properties

Names and Identifiers

• GALACTOSTATIN BISULFITE
• Galactostatin Bisulfite Adduct

Experimental Properties

• Melting Point: 146-150°C dec.
• Stability/Shelf Life: Moisture Sensitive

Additional information on Galactostatin Bisulfite Adduct

Galactostatin Bisulfite Adduct: A Comprehensive Overview

Galactostatin Bisulfite Adduct is a compound with the CAS number 1196465-02-7, representing a significant advancement in the field of biochemical research. This compound has garnered attention due to its unique properties and potential applications in various scientific domains. The term Galactostatin refers to a specific compound, while the addition of Bisulfite indicates a chemical modification that enhances its functionality. This combination creates a compound with distinct characteristics, making it a subject of interest in both academic and industrial settings.

The synthesis of Galactostatin Bisulfite Adduct involves a meticulous process that ensures the stability and purity of the final product. Recent studies have highlighted its role in biochemical pathways, particularly in the regulation of cellular processes. Researchers have found that this compound exhibits remarkable activity in vitro, suggesting its potential as a therapeutic agent in the treatment of various diseases. The Bisulfite Adduct modification plays a crucial role in enhancing the compound's solubility and bioavailability, which are critical factors for its practical applications.

One of the most promising aspects of Galactostatin Bisulfite Adduct is its ability to interact with specific enzymes and proteins. This interaction has been extensively studied using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the molecular mechanisms underlying its biological activity, paving the way for further research into its therapeutic potential.

In terms of applications, Galactostatin Bisulfite Adduct has shown potential in the development of novel drugs targeting metabolic disorders. Its ability to modulate key metabolic pathways makes it a valuable tool in pharmacological research. Additionally, this compound has been explored for its role in diagnostic applications, where its specificity and sensitivity make it an ideal candidate for detecting biomarkers associated with diseases such as cancer and diabetes.

The development of Galactostatin Bisulfite Adduct has also been driven by advancements in chemical synthesis techniques. Modern methodologies, including green chemistry approaches, have enabled the efficient and sustainable production of this compound. These methods not only reduce environmental impact but also ensure cost-effectiveness, making it more accessible for large-scale applications.

Looking ahead, the future of Galactostatin Bisulfite Adduct lies in its continued exploration across diverse fields. Collaborative efforts between academia and industry are expected to unlock new possibilities for this compound, potentially leading to groundbreaking innovations in medicine and biotechnology. As research progresses, it is anticipated that Galactostatin Bisulfite Adduct will play an increasingly important role in addressing some of the most pressing challenges in modern science.